2-[(1-methylimidazol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid

• IUPAC Name: 2-[(1-methylimidazol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid
• InChI: InChI=1S/C15H17N3O2/c1-17-7-6-16-14(17)10-18-8-11-4-2-3-5-12(11)13(9-18)15(19)20/h2-7,13H,8-10H2,1H3,(H,19,20)
• InChI Key: RDVHNOKFCMXRSE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN2CC(C3=CC=CC=C3C2)C(=O)O
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

2-[(1-methylimidazol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively. In

Mechanism of Action

The mechanism of action of 2-[(1-methylimidazol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid is not fully understood. However, it has been suggested that it may act by inhibiting enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. It may also act by modulating the activity of various signaling pathways such as the MAPK/ERK pathway.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It has also been found to inhibit the formation of amyloid-beta plaques in Alzheimer's disease and protect dopaminergic neurons in Parkinson's disease. Additionally, it has been shown to modulate the activity of various signaling pathways, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(1-methylimidazol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid in lab experiments is its potential therapeutic applications in various diseases. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research on 2-[(1-methylimidazol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid. One direction is to further elucidate its mechanism of action to better understand its therapeutic potential. Another direction is to explore its potential applications in other diseases. Additionally, research can be conducted to optimize its synthesis and improve its pharmacokinetic properties. Finally, further studies are needed to assess its safety and efficacy in vivo.
In conclusion, 2-[(1-methylimidazol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid is a chemical compound with potential therapeutic applications in various diseases. Its synthesis method has been well-established, and its mechanism of action has been studied extensively. Further research is needed to fully understand its therapeutic potential and optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-[(1-methylimidazol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid has been achieved using different methods. One of the most common methods involves the reaction of 2-(bromomethyl)-3,4-dihydroisoquinoline with 1-methylimidazole in the presence of a base such as potassium carbonate. The resulting compound is then treated with a carboxylic acid to obtain the final product.

Scientific Research Applications

This compound has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's disease, this compound has been shown to inhibit the formation of amyloid-beta plaques, which are a hallmark of the disease. In Parkinson's disease, it has been found to protect dopaminergic neurons from oxidative stress.